Cas no 15986-13-7 (4H-Pyrazolo[3,4-d]pyrimidine-4-thione,6-(4-aminophenyl)-1,5-dihydro-)

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidine-4-thione,6-(4-aminophenyl)-1,5-dihydro-
• CAS No: 15986-13-7
• MF: C₁₁H₉N₅S
• MW: 243.287659406662
• CID: 234629
• PubChem ID: 135468213
• Update Time: 2025-04-19

4H-Pyrazolo[3,4-d]pyrimidine-4-thione,6-(4-aminophenyl)-1,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidine-4-thione,6-(4-aminophenyl)-1,5-dihydro-
• 6-(4-aminophenyl)-1,2-dihydropyrazolo[3,4-d]pyrimidine-4-thione
• DTXSID10392524
• 6-(4-AMINOPHENYL)-1,4-D]PYRIMIDINE-4-THIONE
• NSC-251976
• NSC251976
• 15986-13-7

• Inchi： 1S/C11H9N5S/c12-7-3-1-6(2-4-7)9-14-10-8(5-13-16-10)11(17)15-9/h1-5H,12H2,(H2,13,14,15,16,17)
• InChI Key： ZFJVTWKDRRXKNX-UHFFFAOYSA-N
• SMILES： S=C1C2C=NNC=2NC(C2C=CC(=CC=2)N)=N1

Computed Properties

• Exact Mass: 243.05807
• Monoisotopic Mass: 243.057866
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 0.9

Experimental Properties

• Density: 1.63
• Boiling Point: 454.2°Cat760mmHg
• Flash Point: 228.5°C
• Refractive Index: 1.862
• PSA: 74.8
• LogP: 2.84590